5-[(2-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol

• IUPAC Name: 5-[(2-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol
• InChI: InChI=1S/C23H17FN2O2/c24-21-9-5-4-8-17(21)14-28-18-10-11-19(22(27)12-18)23-20(13-25-15-26-23)16-6-2-1-3-7-16/h1-13,15,27H,14H2
• InChI Key: ZCFPSOGTJWIAIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=CN=C2C3=C(C=C(C=C3)OCC4=CC=CC=C4F)O
• Molecular Formula: C23H17FN2O2
• Molecular Weight: 372.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent parts: the phenol group, the pyrimidine ring, and the fluorophenyl group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions take place. Phenols, pyrimidines, and fluorophenyl compounds each have characteristic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its melting point, boiling point, solubility, etc.) would be determined by its molecular structure. Phenols, for example, are typically polar and somewhat acidic.

Scientific Research Applications

5-[(2-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol has been studied for its potential applications in the scientific and medical fields. One of its primary uses is as a drug target for the treatment of cancer. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been studied for its potential in the treatment of other diseases, such as Alzheimer’s disease, Parkinson’s disease, and diabetes.

Mechanism of Action

The exact mechanism of action of 5-[(2-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells. Additionally, it has been suggested that this compound may act as an antioxidant, reducing the oxidative damage caused by free radicals.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to have anti-inflammatory, anti-diabetic, and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(2-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol in laboratory experiments is its ability to act as a drug target for the treatment of cancer. Additionally, it has been found to have anti-inflammatory, anti-diabetic, and anti-oxidant properties, making it a useful tool for researchers studying these conditions. However, this compound is a complex compound and its synthesis is difficult, making it difficult to obtain in large quantities for laboratory use.

Future Directions

The potential applications of 5-[(2-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol are vast and there are many possible future directions for research. One potential area of research is the development of more efficient synthesis methods for producing this compound in large quantities. Additionally, further research could be conducted to explore the mechanism of action of this compound and to identify new potential applications, such as in the treatment of other diseases. Finally, further research could be conducted to explore the biochemical and physiological effects of this compound and to develop new therapeutic strategies based on its unique properties.

Synthesis Methods

5-[(2-fluorophenyl)methoxy]-2-(5-phenylpyrimidin-4-yl)phenol is synthesized through a multi-step process involving the reaction of phenol with 2-fluorophenylmethoxychloride in the presence of a base, followed by the reaction of the resulting product with 5-phenylpyrimidine-4-ylbenzene in the presence of a Lewis acid. This process produces a complex mixture of products, including the desired this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact properties. As with any chemical, appropriate safety precautions should be taken when handling it.